![molecular formula C24H20N2O4 B7456792 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile](/img/structure/B7456792.png)
4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile, also known as BKM120, is a potent and selective inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway. This molecule has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders.
Mechanism of Action
4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile works by inhibiting the PI3K pathway, which is a key signaling pathway involved in cell growth, survival, and metabolism. By blocking this pathway, this compound can prevent the growth and proliferation of cancer cells. This compound is a selective inhibitor of the PI3K pathway, meaning that it targets only the specific isoforms of PI3K that are involved in cancer development and progression.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects in cancer cells. It can induce cell cycle arrest, inhibit cell proliferation, and induce cell death. This compound can also inhibit angiogenesis, which is the process by which tumors develop their own blood supply. In addition, this compound has been shown to enhance the effectiveness of other cancer drugs, making it a potential combination therapy option.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile in lab experiments is its high potency and selectivity. This allows researchers to study the specific effects of inhibiting the PI3K pathway without interfering with other cellular processes. However, one limitation of using this compound is its potential toxicity, particularly in normal cells. Researchers must carefully consider the dosage and duration of treatment to minimize any potential side effects.
Future Directions
There are several future directions for research on 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile. One area of interest is the development of combination therapies that can enhance the effectiveness of this compound in cancer treatment. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Finally, there is ongoing research on the potential applications of this compound in other diseases, such as diabetes and neurological disorders.
Synthesis Methods
The synthesis of 4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile involves several steps, starting from commercially available starting materials. The key intermediate is 4-[(4-Cyano-2-methoxyphenoxy)methyl]phenylboronic acid, which is then coupled with 3-methoxybenzyl chloride to form the final product. The synthesis of this compound has been optimized to improve yield and purity, making it a viable option for large-scale production.
Scientific Research Applications
4-[[4-[(4-Cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile has been extensively studied for its potential therapeutic applications in various diseases, particularly cancer. It has shown promising results in preclinical studies as a single agent or in combination with other drugs. This compound has been shown to inhibit tumor growth and induce cell death in various cancer types, including breast, prostate, lung, and pancreatic cancer.
properties
IUPAC Name |
4-[[4-[(4-cyano-2-methoxyphenoxy)methyl]phenyl]methoxy]-3-methoxybenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O4/c1-27-23-11-19(13-25)7-9-21(23)29-15-17-3-5-18(6-4-17)16-30-22-10-8-20(14-26)12-24(22)28-2/h3-12H,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTLBNKXDAUEOLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C#N)OCC2=CC=C(C=C2)COC3=C(C=C(C=C3)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.